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Compound of Interest

Compound Name: C25H28F3N303S

Cat. No.: B15173666

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods for the quantification of Viloxazine
(chemical formula: C25H28F3N303S), a selective norepinephrine reuptake inhibitor. The
protocols described herein are intended for use in research, quality control, and
pharmacokinetic studies.

Overview

Viloxazine is an active pharmaceutical ingredient (API) used in the treatment of Attention Deficit
Hyperactivity Disorder (ADHD). Accurate and precise quantification of Viloxazine in various
matrices is crucial for ensuring product quality, assessing bioavailability, and understanding its
pharmacokinetic profile. This application note details two primary analytical techniques for this
purpose: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and
Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Mechanism of Action: Norepinephrine and
Serotonin Modulation

Viloxazine primarily acts as a norepinephrine reuptake inhibitor (NRI). By blocking the
norepinephrine transporter (NET), it increases the concentration of norepinephrine in the
synaptic cleft. Additionally, Viloxazine modulates serotonergic activity by acting as a 5-HT2B
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receptor antagonist and a 5-HT2C receptor agonist. This dual mechanism of action is believed
to contribute to its therapeutic effects in ADHD.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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